Cas no 1092578-43-2 (Tofacitinib impurity T)

Tofacitinib impurity T structure
Tofacitinib impurity T structure
Product Name:Tofacitinib impurity T
CAS No:1092578-43-2
MF:C16H20N6O
MW:312.369602203369
CID:3163297
PubChem ID:91810739
Update Time:2025-04-21

Tofacitinib impurity T Chemical and Physical Properties

Names and Identifiers

    • Tofacitinib impurity T
    • 2-cyano-N-methyl-N-((3R,4R)-4-methyl-1-(7H-pyrrolo[2,3-d] pyrimidin-4-yl)piperidin-3-yl)acetamide
    • CS-0164248
    • 2-cyano-N-methyl-N-((3R,4R)-4-methyl-1-(7H-pyrrolo[2,3-d]pyrimidin-4-yl)piperidin-3-yl)acetamide
    • 2-cyano-N-methyl-N-((3R,4R)-4-methyl-1-(7H-pyrrolo[2,3-d]pyrimidin-4-yl)piperidin-3-yl)acetamide (Tofacitinib Impurity pound(c)
    • Tofacitinib Impurity 23
    • 1092578-43-2
    • Inchi: 1S/C16H20N6O/c1-11-5-8-22(9-13(11)21(2)14(23)3-6-17)16-12-4-7-18-15(12)19-10-20-16/h4,7,10-11,13H,3,5,8-9H2,1-2H3,(H,18,19,20)/t11-,13+/m1/s1
    • InChI Key: OIWWCVOSVGSCLY-YPMHNXCESA-N
    • SMILES: O=C(CC#N)N(C)[C@H]1CN(C2C3C=CNC=3N=CN=2)CC[C@H]1C

Computed Properties

  • Exact Mass: 312.16985928Da
  • Monoisotopic Mass: 312.16985928Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 488
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 88.9Ų

Tofacitinib impurity T Security Information

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